![molecular formula C9H13N3O4S B1429690 5-Nitro-2-(propylamino)benzene-1-sulfonamide CAS No. 1337888-68-2](/img/structure/B1429690.png)
5-Nitro-2-(propylamino)benzene-1-sulfonamide
Overview
Description
5-Nitro-2-(propylamino)benzene-1-sulfonamide is a chemical compound with the molecular formula C9H13N3O4S and a molecular weight of 259.29 . It is a powder in physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H13N3O4S/c1-2-5-11-8-4-3-7 (12 (13)14)6-9 (8)17 (10,15)16/h3-4,6,11H,2,5H2,1H3, (H2,10,15,16) .Physical And Chemical Properties Analysis
This compound has a molecular weight of 259.29 . It is a powder in physical form .Scientific Research Applications
Crystal Structure and Herbicidal Properties
- The compound 5-Nitro-2-(propylamino)benzene-1-sulfonamide, also known as oryzalin, has been studied for its crystal structure and herbicidal properties. It exhibits dihedral angles between the benzene ring and the nitro groups, contributing to its effectiveness as a herbicide (Kang et al., 2015).
Synthesis for Adenosine A2B Receptor Antagonists
- This compound has been used in the synthesis of sulfonamides aiming to develop potent and selective adenosine A2B receptor antagonists. A novel method for sulfonamide preparation was developed to overcome challenges in standard reaction processes (Yan et al., 2006).
Carbonic Anhydrase Inhibition
- Sulfonamide derivatives, including this compound, have been synthesized and evaluated as inhibitors of carbonic anhydrase (CA) isozymes. These studies are crucial for understanding the role of CA in various physiological processes and potential therapeutic applications (Jitianu et al., 1997).
Applications in Organic Synthesis
- The compound has been utilized in organic synthesis, such as in the arylation of sulfonamides and phenylacetamide synthesis. These reactions are significant in the development of various pharmaceutical and chemical products (Barlow et al., 2019).
Safety and Hazards
Mechanism of Action
Target of Action
5-Nitro-2-(propylamino)benzene-1-sulfonamide is a sulfonamide derivative . Sulfonamides are known to exhibit a range of pharmacological activities, such as anti-carbonic anhydrase and anti-dihydropteroate synthetase . These enzymes play crucial roles in various biological processes, including fluid balance and folate synthesis, respectively .
Mode of Action
The compound interacts with its targets (carbonic anhydrase and dihydropteroate synthetase) by inhibiting their activity . This inhibition disrupts the normal functioning of these enzymes, leading to changes in the physiological processes they regulate .
Biochemical Pathways
The inhibition of carbonic anhydrase and dihydropteroate synthetase affects several biochemical pathways. For instance, the inhibition of carbonic anhydrase can disrupt fluid balance and lead to diuresis . On the other hand, the inhibition of dihydropteroate synthetase can interfere with folate synthesis, affecting cell growth and division .
Pharmacokinetics
Sulfonamides, in general, are known to have good oral bioavailability and are distributed widely in the body . They are metabolized in the liver and excreted in the urine .
Result of Action
The molecular and cellular effects of this compound’s action are largely dependent on its inhibition of carbonic anhydrase and dihydropteroate synthetase. The inhibition of these enzymes can lead to a range of effects, including diuresis, hypoglycemia, thyroiditis, inflammation, and glaucoma .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the pH of the environment can affect the ionization state of the compound, which can in turn influence its absorption and distribution in the body . Additionally, factors such as temperature and humidity can affect the stability of the compound .
properties
IUPAC Name |
5-nitro-2-(propylamino)benzenesulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O4S/c1-2-5-11-8-4-3-7(12(13)14)6-9(8)17(10,15)16/h3-4,6,11H,2,5H2,1H3,(H2,10,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPJWFYNTCVMLER-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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